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Compound of Interest

Compound Name: Dimethoxanate

Cat. No.: B1203018

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethoxanate hydrochloride is a phenothiazine derivative that has been investigated for its
antitussive properties.[1] Understanding its aqueous solubility is a critical first step in the
development of oral dosage forms and in vitro biological assays. Aqueous solubility influences
a drug's dissolution rate, bioavailability, and overall therapeutic efficacy. This document
provides detailed protocols for determining the aqueous solubility of dimethoxanate
hydrochloride and serves as a guide for researchers in the pharmaceutical sciences.

Physicochemical Properties of Dimethoxanate
Hydrochloride

A summary of the key physicochemical properties of dimethoxanate hydrochloride is
presented in the table below.
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BENGHE

Property Value Source
Molecular Formula C19H23CIN203S PubChem|[2]
Molecular Weight 394.9 g/mol PubChem|[2]
2-[2-
dimethylamino)ethoxy]ethyl
IUPAC Name ( y ) ) Ylethy PubChem[2]
phenothiazine-10-
carboxylate;hydrochloride
Dimethoxanate HCI, Tussizid,
Synonyms PubChem][2]

Perlatos, Catrane

Aqueous Solubility of Dimethoxanate Hydrochloride

The aqueous solubility of dimethoxanate hydrochloride has not been extensively reported in
publicly available literature. Therefore, experimental determination is necessary. The following
table is provided as a template to be populated with experimentally determined solubility data
at various physiologically relevant pH values.

Molar
Aqueous Temperatur  Solubility Solubility .
. pH Solubility
Medium e (°C) (mg/mL) (ng/mL)
(mol/L)
Purified To be To be To be
~7.0 25+2 ) ) )
Water determined determined determined
To be To be To be
0.1 N HCI 1.2 37+05
determined determined determined
Acetate To be To be To be
4.5 3705 ) ) )
Buffer determined determined determined
Phosphate To be To be To be
6.8 37+£05 ) ) )
Buffer determined determined determined
Phosphate To be To be To be
7.4 37+05
Buffer determined determined determined
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Experimental Protocols

The following protocols describe the determination of kinetic and thermodynamic aqueous
solubility using the widely accepted shake-flask method.

Protocol 1: Determination of Kinetic Aqueous Solubility

This method is a rapid assessment of solubility, often used in early drug discovery.
1. Materials:

o Dimethoxanate hydrochloride

e Dimethyl sulfoxide (DMSO)

e Phosphate Buffered Saline (PBS), pH 7.4

e 96-well microplates

» Plate shaker

o Turbidimeter or plate reader capable of measuring absorbance at ~600-650 nm
2. Procedure:

o Prepare a 10 mM stock solution of dimethoxanate hydrochloride in DMSO.

e Add 198 pL of PBS (pH 7.4) to the wells of a 96-well microplate.

e Add 2 pL of the 10 mM dimethoxanate hydrochloride stock solution to the first well, resulting
in a 100 uM solution.

» Perform serial dilutions across the plate.
o Seal the plate and shake at room temperature for 2 hours.

o Measure the turbidity of each well using a nephelometer or the absorbance at 620 nm with a
plate reader.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1203018?utm_src=pdf-body
https://www.benchchem.com/product/b1203018?utm_src=pdf-body
https://www.benchchem.com/product/b1203018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

* The highest concentration that does not show precipitation is reported as the kinetic
solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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